Cas no 66621-75-8 (2-Pyrimidineacetic acid, 4-methyl-, methyl ester)

• Product Name: 2-Pyrimidineacetic acid, 4-methyl-, methyl ester
• CAS No: 66621-75-8
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 2118621
• Update Time: 2023-08-04

2-Pyrimidineacetic acid, 4-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-Pyrimidineacetic acid methyl ester
• 2-Pyrimidineacetic acid, 4-methyl-, methyl ester

• Inchi： 1S/C8H10N2O2/c1-6-3-4-9-7(10-6)5-8(11)12-2/h3-4H,5H2,1-2H3
• InChI Key： HDGASKZYPAQNTF-UHFFFAOYSA-N
• SMILES： O(C)C(CC1N=CC=C(C)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 161
• Topological Polar Surface Area: 52.1